Ammonium sulfamate

Specification

• CAS No.: 7773-06-0
• Molecular Formula: H6N2O3S
• Molecular Weight: 114.13 g/mol
• IUPAC Name: azane;sulfamic acid
• Standard InChI: InChI=1S/H3NO3S.H3N/c1-5(2,3)4;/h(H3,1,2,3,4);1H3
• Standard InChI Key: GEHMBYLTCISYNY-UHFFFAOYSA-N
• Isomeric SMILES: [NH4+].NS(=O)(=O)[O-]
• SMILES: [NH4+].NS(=O)(=O)[O-]
• Canonical SMILES: N.NS(=O)(=O)O
• Boiling Point: Decomposes above 392.0° F (USCG, 1999); 160 °C; 320°F (decomposes); 320°F (Decomposes)
• Colorform: Hygroscopic crystals (large plates); Colorless to white crystalline solid; Deliquescent crystals
• Melting Point: 268 °F (USCG, 1999); 131 °C; 268°F

Introduction

Physical and Chemical Properties

Basic Properties

Ammonium sulfamate is characterized by its distinctive physical and chemical properties that make it suitable for diverse applications. It appears as a white to yellowish crystalline solid that is odorless or has a slight amine odor. The compound is hygroscopic, meaning it readily absorbs moisture from the air.

Property	Value
Chemical Formula	H₆N₂O₃S or NH₄SO₃NH₂
CAS Number	7773-06-0
Molecular Weight	114.12-114.125 g/mol
Appearance	White crystalline solid, hygroscopic
Odor	Odorless to slight amine odor
Melting Point	131-135°C
Boiling Point	160°C (decomposes)
Density	1.77-1.8 g/cm³
pH	5.0-6.0 (50g/l, H₂O, 20℃)

Solubility and Stability

One of the most notable characteristics of ammonium sulfamate is its high solubility in water, which reaches approximately 197.8 g/100 ml at 25°C. This high water solubility (reported as 1950 g/L at 20ºC in some sources) facilitates its application in liquid formulations. The compound is soluble in ethylene glycol, formamide, glycerol, and liquid ammonia, but insoluble in diethyl ether, ethanol, methanol, and n-octanol.

Ammonium sulfamate is stable under normal conditions but can react with strong acids and strong oxidizing agents. At high temperatures (around 160°C), it begins to decompose rather than boil. When heated with benzamide, ammonium sulfamate reacts to form benzonitrile, demonstrating its potential in chemical synthesis.

Applications

As a Herbicide

Ammonium sulfamate has established a reputation as an effective broad-spectrum herbicide, particularly for controlling tough woody weeds, tree stumps, and brambles. Its mechanism of action has been compared to that of carbon monoxide in human bloodstream - plants absorb the compound thinking it is nitrogen fertilizer, but because the molecule structure is altered, they cannot utilize it and consequently die.

Target Plants	Effectiveness
Japanese Knotweed (Reynoutria japonica)	Particularly effective
Horsetail/Marestail (Equisetum)	Very effective
Ground-elder (Aegopodium podagraria)	Effective
Rhododendron ponticum	Effective
Brambles	Effective
Brushwood	Effective
Ivy (Hedera species)	Effective
Senecio/Ragwort	Effective
Honey fungus (Armillaria)	Effective
Felled tree stumps	Effective

The herbicidal applications of ammonium sulfamate have been validated through successful implementation in several major UK projects by organizations including the British Trust for Conservation Volunteers, English Heritage, the National Trust, and various railway, canal, and waterways authorities. The Henry Doubleday Research Association (now known as Garden Organic) published favorable results from herbicide trials with ammonium sulfamate.

As a Compost Accelerator

Beyond its herbicidal properties, ammonium sulfamate serves as an effective composting accelerator in horticultural settings. It is particularly valuable for breaking down tougher and woodier plant materials in compost heaps. This application takes advantage of the compound's nitrogen content and its ability to facilitate decomposition processes.

As a Flame Retardant

Ammonium sulfamate, like other ammonium salts such as ammonium dihydrogen phosphate and ammonium sulfate, functions as a useful flame retardant. These salt-based flame retardants offer advantages in certain applications, contributing to fire safety measures in various industries.

Other Applications

The compound has additional applications as a fertilizer additive due to its nitrogen content, which is essential for plant growth. Its chemical properties also make it suitable for use in the synthesis of other chemicals, as demonstrated by its reaction with benzamide to form benzonitrile.

Environmental Impact

An interesting aspect of ammonium sulfamate's environmental behavior is its transformation in soil. When sprayed onto soil, it gradually converts back into sulphate of ammonia (a fertilizer) due to oxidation. The worst-case environmental scenario is typically a temporary increase in soil acidity and a short-term disruption of the soil's NPK (nitrogen, phosphorus, potassium) balance.

Toxicological Profile

Exposure Limits

Various regulatory bodies have established occupational exposure limits for ammonium sulfamate to protect worker health.

Organization	Limit Type	Value
OSHA	PEL-TWA	15 mg/m³ (total dust), 5 mg/m³ (respirable fraction)
NIOSH	REL-TWA	10 mg/m³ (total dust), 5 mg/m³ (respirable fraction)
NIOSH	IDLH	1,500 mg/m³
CAL/OSHA	PEL-TWA	10 mg/m³ (total dust), 5 mg/m³ (respirable fraction)

The Immediately Dangerous to Life or Health (IDLH) concentration established by NIOSH is 1,500 mg/m³, based on acute oral toxicity data in animals. This value may be conservative due to the lack of relevant acute inhalation toxicity data for workers.

Toxicity Studies

Acute toxicity data for ammonium sulfamate indicate relatively low toxicity levels:

Species	Route	LD50 (mg/kg)
Rat	Oral	2,000-3,900
Mouse	Oral	3,100-5,760

A 90-day toxicity study involving the administration of ammonium sulfamate to rats provides further insights into its safety profile:

Dose (mg/kg)	Observations
0 (control)	No adverse effects
100	No adverse effects
250	No adverse effects
500	Significantly less body weight in adult rats after 60 days; slight fatty degenerative changes in liver of 1 adult rat after 90 days

The study showed no adverse effects on appearance, behavior, or survival of animals at all dose levels. No significant differences in body weights were observed except in adult rats receiving 500 mg/kg, where body weight was significantly less than controls after 60 days. Food intake gradually reduced in all groups while water intake increased as the experiment progressed. Haematological examination revealed non-significant increases in neutrophils in adult and male weanling rats in the highest dose group after 90 days.